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Get Quote

Executive Summary
cis-1,2-Cyclobutanedimethanamine dihydrochloride (also known as cis-1,2-

bis(aminomethyl)cyclobutane dihydrochloride) is a cyclic diamine salt characterized by two

aminomethyl groups positioned on the same face of a cyclobutane ring.[1][2] This specific

stereochemical configuration renders the molecule a potent bidentate ligand, capable of

forming stable 7-membered chelate rings with transition metals such as Platinum (Pt) and

Palladium (Pd).[2]

Unlike its diastereomer, the trans-isomer (which is the ligand found in the antineoplastic drug

Lobaplatin), the cis-isomer is a meso compound (achiral).[1][2][3] Its unique geometry

influences the "bite angle" in metal complexes, altering the kinetics of aquation and DNA

binding in platinum-based chemotherapeutics.[1][2] This guide details its physicochemical

properties, synthesis pathways, and role in drug development.[1][2][4]
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Molecular Architecture & Stereochemistry[2]
The core distinction of this molecule lies in its stereochemistry.[2] The cyclobutane ring is

puckered to relieve torsional strain, and the cis-orientation places both aminomethyl arms in a

favorable position for chelation.[1][2]

Structural Specifications
Parameter Detail

IUPAC Name
cis-1,2-Cyclobutanedimethanamine

dihydrochloride

Common Name
cis-1,2-Bis(aminomethyl)cyclobutane[1][5][6] ·

2HCl

Chemical Formula C₆H₁₄N₂[1][5][6] · 2HCl

Molecular Weight 187.11 g/mol (Salt); 114.19 g/mol (Free Base)

Stereochemistry cis- (Meso compound; 1R, 2S configuration)

Chelate Ring Size 7-membered (Metal-N-C-C-C-C-N)

The "Bite Angle" Effect
In coordination chemistry, the "bite angle" (P-M-P or N-M-N angle) determines the stability and

reactivity of the complex.[2][3]

Cisplatin/Oxaliplatin: Form 5-membered rings (rigid, stable).[1][2]

cis-1,2-Cyclobutanedimethanamine: Forms a 7-membered ring.[1][2]

Implication: The larger ring introduces flexibility and a wider bite angle.[1][2] This can

increase the lability of the leaving groups (e.g., chlorides or carboxylates) on the metal

center, potentially altering the drug's toxicity profile and resistance mechanisms compared

to standard platinum drugs.[2]

Physicochemical Profile
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The dihydrochloride salt form is preferred for handling due to its stability and water solubility

compared to the hygroscopic and air-sensitive free amine.[1][2]

Property Value / Description

Physical State White to off-white crystalline solid

Solubility

Highly soluble in water (>50 mg/mL); Soluble in

DMSO; Insoluble in non-polar solvents (Hexane,

DCM)

Melting Point >250°C (Decomposes)

Hygroscopicity Moderate (Store in desiccator)

pKa (Estimated) ~9.5 and ~10.5 (Amine protons)

Stability

Stable under standard laboratory conditions.[1]

[3][5][6][7] Incompatible with strong oxidizing

agents.[1][2]

Synthesis & Purification Protocol
The synthesis of the cis-isomer requires stereochemical control to avoid contamination with the

thermodynamically more stable trans-isomer.[1][2] The following protocol utilizes a

stereospecific reduction pathway.

Synthetic Pathway (Graphviz)[2][3]
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Figure 1: Stereospecific synthesis pathway from the cis-anhydride precursor.[1][2]

Detailed Methodology
Amidation:

Precursor: Start with cis-1,2-cyclobutanedicarboxylic anhydride (CAS 13149-00-3).[1]

Reaction: Dissolve anhydride in dry THF. Bubble anhydrous ammonia gas or add

concentrated aqueous ammonia at 0°C.

Product:cis-1,2-cyclobutanedicarboxamide precipitates.[1][2] Filter and dry.[1][2][8]

Note: Using the anhydride ensures the cis configuration is retained.[1][2]

Reduction:

Reagent: Lithium Aluminum Hydride (LiAlH₄) (Excess, 4-6 equivalents).[1][2]

Solvent: Anhydrous THF or Diethyl Ether.[1][2]

Procedure: Add the diamide slowly to the LiAlH₄ suspension under Nitrogen/Argon

atmosphere. Reflux for 12-24 hours.
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Quenching: Fieser workup (Water, 15% NaOH, Water) to remove aluminum salts.[1][2]

Isolation: Extract the free amine into DCM or Ether.[1][2] Dry over Na₂SO₄ and evaporate.

[1][2]

Salt Formation:

Dissolve the crude oil (free amine) in absolute ethanol.[2]

Add concentrated HCl or HCl in dioxane dropwise until pH < 2.[1][2]

The dihydrochloride salt will precipitate as a white solid.[1][2] Recrystallize from

Ethanol/Water if necessary.[1][2]

Therapeutic Applications & Mechanism[3]
While the trans-isomer is the ligand in Lobaplatin, the cis-isomer serves as a critical tool for

Structure-Activity Relationship (SAR) studies.[1][2]

Platinum Drug Coordination
When reacted with Potassium Tetrachloroplatinate (K₂PtCl₄), the ligand forms a neutral

complex: [Pt(cis-cbdma)Cl₂].[2][3]

Aquation Mechanism: The leaving groups (Cl⁻) are displaced by water molecules inside the

cell (low Cl⁻ concentration), activating the drug.[2]

DNA Binding: The activated Pt species binds to the N7 position of Guanine bases on DNA.[1]

[2]

Crosslinking: The 7-membered chelate ring allows the Pt to bridge intrastrand GG adducts,

but the distortion of the DNA helix differs from that caused by Cisplatin (5-membered ring).[1]

[2] This structural difference is hypothesized to evade certain DNA repair mechanisms (e.g.,

NER), potentially overcoming resistance.[2]

Comparative Analysis: Cis vs. Trans
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Feature cis-Isomer (This Topic)
trans-Isomer (Lobaplatin
Ligand)

Chirality Meso (Achiral) Chiral (Mixture of R,R and S,S)

Solubility High (as HCl salt) High (as Lactate salt)

DNA Adduct Distinct helical distortion Standard GG crosslinks

Clinical Status Experimental / Research Tool
Approved (China) as

Lobaplatin

Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Measures:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][2]

Inhalation: Handle in a fume hood to avoid inhaling dust.[1][2]

Storage: Store in a cool, dry place. Hygroscopic – keep tightly sealed.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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